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Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4'-Oxydianiline (3,4'-ODA), with the CAS number 2657-87-6, is an aromatic diamine that

serves as a versatile chemical intermediate. Its unique asymmetrical structure, featuring a

flexible ether linkage connecting two aniline rings at the 3 and 4 positions, imparts a

combination of desirable properties to the materials derived from it. This technical guide

provides an in-depth overview of 3,4'-Oxydianiline, encompassing its chemical and physical

properties, synthesis, applications, toxicological profile, and experimental protocols.

Physicochemical Properties
3,4'-Oxydianiline is a solid at room temperature, typically appearing as a pale yellow to

reddish-yellow powder or crystalline solid.[1][2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of 3,4'-Oxydianiline
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Property Value Reference(s)

Chemical Formula C₁₂H₁₂N₂O [1][2]

Molecular Weight 200.24 g/mol [1][2]

Appearance
Pale yellow to reddish-yellow

powder/crystal
[1][2]

Melting Point 61-67 °C [1][3]

Boiling Point 206.5 °C at 1 mm Hg

Purity >99% [1][2]

Synthesis and Experimental Protocols
The synthesis of 3,4'-Oxydianiline is most commonly achieved through the catalytic

hydrogenation of 3-amino-4'-nitrodiphenyl ether.[4]

Experimental Protocol: Synthesis of 3,4'-Oxydianiline
This protocol describes the synthesis of 3,4'-Oxydianiline via the hydrogenation of 3-amino-4'-

nitrodiphenyl ether.[4]

Materials:

3-Amino-4'-nitrodiphenyl ether (10 mmol)

Ethyl acetate (80 mL)

Palladium on alumina spheres (0.5% Pd, 2-4 mm, 0.3 mmol, 3 mol%)

Hydrogen gas

100 mL reaction flask equipped with a gas inlet and magnetic stirrer

Procedure:
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In a 100 mL reaction flask, dissolve 10 mmol of 3-amino-4'-nitrodiphenyl ether in 80 mL of

ethyl acetate.

Heat the solution to 30 °C with stirring.

Add the palladium on alumina catalyst to the reaction mixture.

Introduce hydrogen gas into the flask at a flow rate of 5 mL/min.

Monitor the progress of the reaction periodically by gas chromatography (GC) analysis.

Upon completion of the hydrogenation, remove the catalyst by filtration.

Remove the ethyl acetate from the filtrate by vacuum evaporation to yield high-purity 3,4'-
Oxydianiline.

Workflow for the Synthesis of 3,4'-Oxydianiline:
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Synthesis of 3,4'-Oxydianiline
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Caption: Workflow for the synthesis of 3,4'-Oxydianiline.
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The unique combination of an ether linkage providing flexibility and aromatic rings imparting

thermal stability makes 3,4'-Oxydianiline a valuable monomer in the synthesis of high-

performance polymers. It also finds use as a key intermediate in the pharmaceutical industry.

High-Performance Polymers
3,4'-Oxydianiline is a critical building block for polyimides, a class of polymers known for their

exceptional thermal stability, chemical resistance, and mechanical properties.[1][2] The

asymmetrical structure of 3,4'-ODA can disrupt polymer chain packing, leading to amorphous

polyimides with improved solubility and optical transparency, making them suitable for

applications in flexible displays and other advanced electronic components.[1] These

polyimides are also utilized in the aerospace industry for their high-temperature resistance.[2]

Logical Relationship of 3,4'-ODA Properties to its Applications:

Properties and Applications of 3,4'-Oxydianiline
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Caption: Relationship between properties and applications.

Organic Porous Materials
3,4'-Oxydianiline is utilized in the synthesis of covalent organic frameworks (COFs) and other

porous organic materials.[2] These materials possess high surface areas and ordered pore

structures, making them promising candidates for applications in gas storage, separation, and

catalysis. The diamine functionality of 3,4'-ODA allows for the formation of robust porous

networks through reactions with multi-functional aldehydes or other suitable linkers.

Pharmaceutical Intermediate
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In the realm of drug development, 3,4'-Oxydianiline serves as a spacer in the construction of

more complex molecules. A notable application is in the synthesis of glycine-based molecular

tongs, which have been investigated as inhibitors of beta-amyloid peptide aggregation, a key

pathological hallmark of Alzheimer's disease. The defined geometry and chemical handles of

3,4'-ODA make it a useful component for creating specific molecular architectures for

therapeutic purposes.

Conceptual Workflow for Pharmaceutical Application:

Conceptual Workflow: 3,4'-ODA in Drug Discovery
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Caption: Use of 3,4'-ODA in drug discovery.
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Signaling Pathways
Currently, there is a lack of publicly available scientific literature detailing the direct interaction

of 3,4'-Oxydianiline with specific cellular signaling pathways. Its role in a biological context, as

reported to date, is primarily as a structural component in larger, synthetically designed

molecules that may, in turn, interact with biological targets. For instance, its incorporation into

inhibitors of beta-amyloid aggregation is designed to influence protein-protein interactions

rather than directly modulating intracellular signaling cascades. Further research is required to

elucidate any potential direct biological activity of 3,4'-Oxydianiline.

Toxicology and Safety
3,4'-Oxydianiline is classified as a hazardous substance and requires careful handling.[3][5][6]

Table 2: Toxicological Data for 3,4'-Oxydianiline
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Endpoint Value/Classification Reference(s)

Acute Oral Toxicity

Category 3; Toxic if swallowed

(Acute Toxicity Estimate: 100.1

mg/kg)

[3][5]

Acute Dermal Toxicity

Category 3; Toxic in contact

with skin (Acute Toxicity

Estimate: 300.1 mg/kg)

[3][5]

Acute Inhalation Toxicity

Category 3; Toxic if inhaled

(Acute Toxicity Estimate: 0.6

mg/L, 4h, dust/mist)

[3][5]

Skin Sensitization
Category 1; May cause an

allergic skin reaction
[3]

Germ Cell Mutagenicity
Category 2; Suspected of

causing genetic defects
[3]

Carcinogenicity

Presumed to have

carcinogenic potential for

humans

[1]

Reproductive Toxicity

Category 2; Suspected of

damaging fertility or the unborn

child

[3][5]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[3]

Safety Precautions:

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust

and contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye protection.[3][5]

Storage: Store in a tightly closed container in a dry, well-ventilated place. Keep locked up or

in an area accessible only to qualified or authorized personnel.[3][5]
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First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for

at least 15 minutes. If inhaled, move to fresh air. If swallowed, rinse mouth with water. In all

cases of exposure, seek immediate medical attention.[3][5]

Conclusion
3,4'-Oxydianiline is a chemical intermediate with significant utility in the fields of materials

science and pharmaceutical research. Its unique molecular architecture allows for the synthesis

of high-performance polymers with tailored properties and serves as a valuable scaffold for the

design of biologically active molecules. However, its hazardous nature necessitates strict

adherence to safety protocols during handling and use. Further research into its potential direct

biological activities and the development of novel applications will continue to expand the

importance of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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